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Compound of Interest

Compound Name: p-Menthane-1,3,8-triol

Cat. No.: B599918 Get Quote

An In-depth Technical Guide to p-Menthane-
1,3,8-triol
For Researchers, Scientists, and Drug Development Professionals

Abstract
p-Menthane-1,3,8-triol is a naturally occurring monoterpenoid found in Mentha canadensis L.

This technical guide provides a comprehensive overview of its chemical properties, including its

Chemical Abstracts Service (CAS) number and molecular formula. While detailed biological

data, including specific signaling pathways and extensive experimental protocols, are not

widely available for p-Menthane-1,3,8-triol, this document summarizes the existing

information. To provide a broader context within the p-menthane class of compounds, relevant

data for the structurally related and well-studied insect repellent, p-Menthane-3,8-diol (PMD), is

also discussed, with clear distinctions made between the two molecules. This guide aims to be

a foundational resource for researchers interested in the potential applications of p-Menthane-
1,3,8-triol.

Core Compound Identification
The fundamental chemical identifiers for p-Menthane-1,3,8-triol are summarized in the table

below.
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Identifier Value Reference

CAS Number 155348-06-4 [1][2][3]

Molecular Formula C₁₀H₂₀O₃ [1]

IUPAC Name
4-(2-hydroxypropan-2-yl)-1-

methylcyclohexane-1,3-diol
[1]

Molecular Weight 188.26 g/mol [1]

Source
Herbs of Mentha canadensis

L.
[2][3][4]

Physicochemical Properties
A summary of the computed physicochemical properties of p-Menthane-1,3,8-triol is provided

below. These properties are crucial for understanding its behavior in biological systems and for

the development of analytical methods.

Property Value

XLogP3 0.8

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 1

Exact Mass 188.14124450

Topological Polar Surface Area 60.7 Å²

Heavy Atom Count 13

Complexity 191

Note: The data in this table is based on computational models.

Biological Activity and Signaling Pathways
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Currently, there is a notable lack of specific research on the biological activity and signaling

pathways of p-Menthane-1,3,8-triol in publicly available literature.

In contrast, the related compound, p-Menthane-3,8-diol (PMD), is a well-documented and

potent insect repellent. Its mechanism of action is believed to involve interactions with the

sensory receptors of insects, creating a repellent effect. PMD is the active ingredient in many

commercially available insect repellents derived from the oil of Corymbia citriodora (lemon

eucalyptus).

The logical relationship for the known information source of p-Menthane-1,3,8-triol is depicted

below.

Information Source for p-Menthane-1,3,8-triol

Mentha canadensis L.

Isolation

p-Menthane-1,3,8-triol
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Caption: Isolation workflow for p-Menthane-1,3,8-triol.

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, or biological evaluation of p-
Menthane-1,3,8-triol are not readily available in the scientific literature.
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For the related compound, p-Menthane-3,8-diol (PMD), a common synthetic route involves the

acid-catalyzed cyclization of citronellal. A generalized workflow for this process is outlined

below.

Generalized Synthesis Workflow for p-Menthane-3,8-diol (PMD)

Citronellal

Acid-Catalyzed Cyclization

Isopulegol Intermediate

Hydration

p-Menthane-3,8-diol (PMD)
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Caption: Synthetic pathway for p-Menthane-3,8-diol.

Conclusion and Future Directions
p-Menthane-1,3,8-triol is a defined chemical entity with a known structure and origin.

However, a significant gap exists in the scientific literature regarding its biological effects and
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potential applications. The lack of published research on its bioactivity, mechanism of action,

and associated signaling pathways presents an opportunity for novel investigations.

Future research should focus on:

Developing standardized protocols for the isolation of p-Menthane-1,3,8-triol from Mentha

canadensis L. to obtain sufficient quantities for research.

Elucidating its spectroscopic profile (NMR, IR, Mass Spectrometry) to create a

comprehensive analytical standard.

Screening for a wide range of biological activities, including but not limited to, insect

repellent, anti-inflammatory, antimicrobial, and cytotoxic effects.

Investigating its mechanism of action and identifying any interactions with cellular signaling

pathways.

By addressing these research gaps, the scientific community can unlock the potential of p-
Menthane-1,3,8-triol and determine its viability for applications in drug development,

agriculture, and other industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [p-Menthane-1,3,8-triol CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599918#p-menthane-1-3-8-triol-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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